N-(4-acetamidophenyl)-2-((6-(2,5-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-acetamidophenyl)-2-[6-(2,5-dimethoxyphenyl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C22H22N4O4S/c1-14(27)23-15-4-6-16(7-5-15)24-21(28)13-31-22-11-9-19(25-26-22)18-12-17(29-2)8-10-20(18)30-3/h4-12H,13H2,1-3H3,(H,23,27)(H,24,28)
• InChI Key: UDJRHAKLTDYLQE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)CSC2=NN=C(C=C2)C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C22H22N4O4S
• Molecular Weight: 438.5 g/mol

Description

N-(4-acetamidophenyl)-2-((6-(2,5-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Antinociceptive Activity

Research on derivatives similar to N-(4-acetamidophenyl)-2-((6-(2,5-dimethoxyphenyl)pyridazin-3-yl)thio)acetamide has demonstrated significant antinociceptive effects. Studies have shown that compounds within this chemical class can surpass the effectiveness of aspirin in pain mitigation when tested in animal models, indicating their potential as pain relief agents (Doğruer, Şahin, Ünlü, & Ito, 2000).

Antitumor Activity

Another area of application for these compounds is in antitumor activity. Derivatives have been evaluated for their potential to inhibit tumor growth in various cancer cell lines, showing promise as anticancer agents. For instance, specific derivatives bearing different heterocyclic rings have been tested against approximately 60 human tumor cell lines, with some compounds demonstrating considerable anticancer activity (Yurttaş, Tay, & Demirayak, 2015).

Antioxidant Properties

Compounds in this category have also been investigated for their antioxidative capabilities. A study on a new derivative synthesized for this purpose showed notable radical scavenging activity, indicating its potential as an antioxidant agent (Nayak, Narayana, Sarojini, Fernandes, & Akshatha, 2014).

Antimicrobial Evaluation

Moreover, these compounds have been synthesized and evaluated for antimicrobial activities. A series of derivatives were screened for their action against various microbial species, with most showing activity to varying extents. This suggests their utility in developing new antimicrobial agents (Gul et al., 2017).

Base Oil Improvement

Interestingly, certain pyridazinone derivatives have been identified for their chemical stability and multifunctional properties in improving base oil. These compounds have been tested as antioxidants and corrosion inhibitors for carbon steel in acid medium, highlighting their industrial application potential (Nessim, 2017).